BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 2-Amino-
9,9-dimethylfluorene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-9,9-dimethylfluorene

Cat. No.: B033680

This technical guide provides an in-depth overview of 2-Amino-9,9-dimethylfluorene, a
versatile organic compound with significant applications in materials science and
pharmaceutical research. The document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
synthesis, and various applications.

Core Compound Identification

2-Amino-9,9-dimethylfluorene is an organic compound featuring a fluorene backbone with
two methyl groups at the 9-position and an amino group at the 2-position.[1] This structure
imparts unique electronic and photophysical properties, making it a valuable intermediate in
various fields.[2]

Identifier Value

CAS Number 108714-73-A[1][3][4][5][6][7]
IUPAC Name 9,9-dimethyl-9H-fluoren-2-amine[8]
Molecular Formula C1sH1sN[3][4][5][7]

9H-Fluoren-2-amine, 9,9-dimethyl-; 9,9-
Synonyms Dimethyl-9H-fluoren-2-amine; 2-Amino-9,9'-
Dimethylfluorene[1][7]
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Physicochemical Properties

The compound's properties, such as its high thermal stability and fluorescence potential, make
it a compound of interest for various applications.[1][3]

Property Value

Molecular Weight 209.29 g/mol [3][4][5][7]

Off-white to light yellow or green

Appearance solid/powder/crystal[3][6][9][10][11]
Melting Point 166 - 170 °C[3][7][9][10][11][12]

Boiling Point 374.2 £ 21.0 °C (Predicted)[7][12]

Density 1.11 g/cm3[3]

Purity >98% or >99.0% (HPLC)[1][3][4][9][10][11]
pKa 4.35 + 0.40 (Predicted)[7][12]

Store at 0-8 °C or room temperature in a dark,

Storage Conditions .
inert atmosphere[3][7][12]

Applications in Research and Development

2-Amino-9,9-dimethylfluorene is a crucial building block in several advanced technology
sectors. Its robust fluorene backbone and reactive amino group allow for its use in a wide
range of applications.[2][3]

o Organic Electronics: The compound is a key precursor for materials used in organic light-
emitting diodes (OLEDs) and organic photovoltaics, where it contributes to enhanced device
efficiency and performance.[1][2][3]

o Pharmaceutical Research: It serves as a critical intermediate in the synthesis of active
pharmaceutical ingredients (APIs).[2] Researchers utilize it to construct complex molecules
designed to target specific biological pathways, opening avenues for new therapeutic agents.

[2][3]
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+ Fluorescent Dyes and Probes: The compound is used to synthesize fluorescent dyes and
probes essential for biological imaging and diagnostics.[2][3] These probes are valuable in
biochemical applications for visualizing and tracking cellular processes.[3]

¢ Advanced Polymers: It is incorporated into polymer matrices to improve their mechanical
properties and thermal stability, which is beneficial for the packaging and automotive

industries.[3]

« Environmental Monitoring: This chemical is used in the synthesis of sensors for detecting

environmental pollutants.[3]
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Key application areas of 2-Amino-9,9-dimethylfluorene.

Experimental Protocols: Synthesis

A common method for the synthesis of 2-Amino-9,9-dimethylfluorene is through the reduction
of its nitro precursor, 2-nitro-9,9-dimethylfluorene.[6]
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Objective: To synthesize 9,9-dimethyl-9H-fluoren-2-amine from 2-nitro-9,9-dimethylfluorene.

Materials:

2-nitro-9,9-dimethylfluorene (100.0 mmol, 23.9 g)

10% Palladium on activated carbon (Pd/C) catalyst (0.5 g)

Ethanol (500 mL)

Hydrogen gas (H2)

Procedure:

Suspend 23.9 g of 2-nitro-9,9-dimethylfluorene and 0.5 g of 10% Pd/C catalyst in 500 mL of
ethanol in a suitable reaction vessel.[6]

« Stir the suspension under a hydrogen atmosphere for 24 hours.[6]

e Upon completion of the reaction, remove the catalyst by filtration.[6]

o Concentrate the filtrate under reduced pressure.[6]

 Purify the resulting residue by column chromatography to yield the final product.[6]

Expected Yield: 16.9 g of 9,9-dimethyl-9H-fluoren-2-amine as a light yellow solid (81% vyield).
The structure can be confirmed by high-resolution mass spectrometry.[6]
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Start Materials:
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Workflow for the synthesis of 2-Amino-9,9-dimethylfluorene.

Safety and Handling

2-Amino-9,9-dimethylfluorene should be handled with care. It may pose health risks if inhaled
or ingested, and appropriate personal protective equipment should be used in a laboratory
setting.[1] Store the compound in a dark, inert atmosphere.[7][12]

Conclusion
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2-Amino-9,9-dimethylfluorene is a high-value chemical intermediate with a diverse and
expanding range of applications. Its unique structural and chemical properties make it
indispensable for innovation in organic electronics, pharmaceutical development, and materials
science. The synthesis protocol provided offers a reliable method for its preparation, enabling
further research and application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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